Cas no 864867-08-3 (6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one)

6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-ISOQUINOLINONE, 6-BROMO-2-(DIFLUOROMETHYL)-
- 864867-08-3
- 6-bromo-2-(difluoromethyl)isoquinolin-1(2H)-one
- 6-bromo-2-(difluoromethyl)isoquinolin-1-one
- 6-BROMO-2-(DIFLUOROMETHYL)-1,2-DIHYDROISOQUINOLIN-1-ONE
- D84782
- RXBORQUSTOZLMF-UHFFFAOYSA-N
- SCHEMBL1500147
- 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one
-
- Inchi: InChI=1S/C10H6BrF2NO/c11-7-1-2-8-6(5-7)3-4-14(9(8)15)10(12)13/h1-5,10H
- InChI Key: RXBORQUSTOZLMF-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C=CN(C2=O)C(F)F)C=C1Br
Computed Properties
- Exact Mass: 272.96008g/mol
- Monoisotopic Mass: 272.96008g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
- XLogP3: 3.2
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B199560-100mg |
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one |
864867-08-3 | 100mg |
$ 975.00 | 2022-06-07 | ||
1PlusChem | 1P021PDD-25mg |
6-BROMO-2-(DIFLUOROMETHYL)-1,2-DIHYDROISOQUINOLIN-1-ONE |
864867-08-3 | 98% | 25mg |
$130.00 | 2024-04-21 | |
1PlusChem | 1P021PDD-50mg |
6-BROMO-2-(DIFLUOROMETHYL)-1,2-DIHYDROISOQUINOLIN-1-ONE |
864867-08-3 | 98% | 50mg |
$209.00 | 2024-04-21 | |
Ambeed | A1194792-50mg |
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one |
864867-08-3 | 98% | 50mg |
$242.0 | 2025-03-04 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1821890-250mg |
6-Bromo-2-(difluoromethyl)isoquinolin-1-one |
864867-08-3 | 250mg |
¥14667.00 | 2024-04-28 | ||
Ambeed | A1194792-100mg |
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one |
864867-08-3 | 98% | 100mg |
$409.0 | 2025-03-04 | |
TRC | B199560-50mg |
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one |
864867-08-3 | 50mg |
$ 590.00 | 2022-06-07 | ||
1PlusChem | 1P021PDD-100mg |
6-BROMO-2-(DIFLUOROMETHYL)-1,2-DIHYDROISOQUINOLIN-1-ONE |
864867-08-3 | 98% | 100mg |
$340.00 | 2024-04-21 | |
Ambeed | A1194792-25mg |
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one |
864867-08-3 | 98% | 25mg |
$143.0 | 2025-03-04 |
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one Related Literature
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu Zhang Nanoscale, 2017,9, 18281-18289
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
Additional information on 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one
Comprehensive Overview of 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one (CAS No. 864867-08-3)
6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one (CAS No. 864867-08-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the isoquinoline family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities. The presence of a bromine substituent at the 6-position and a difluoromethyl group at the 2-position enhances its reactivity and potential applications in drug discovery and material science.
In recent years, the demand for fluorinated isoquinoline derivatives has surged due to their unique physicochemical properties. The incorporation of fluorine atoms, as seen in 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one, often improves metabolic stability, bioavailability, and binding affinity in target molecules. Researchers are particularly interested in this compound for its potential role in developing kinase inhibitors, which are critical in oncology and inflammatory disease therapies. The 6-bromo moiety further allows for versatile functionalization via cross-coupling reactions, making it a valuable intermediate in synthetic chemistry.
The synthesis of 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one typically involves multi-step organic transformations, including halogenation and fluorination reactions. Advanced techniques such as palladium-catalyzed cross-coupling and microwave-assisted synthesis have been explored to optimize its production. These methods align with the growing trend toward sustainable and efficient chemical processes, a topic highly relevant in modern green chemistry discussions.
From an industrial perspective, CAS No. 864867-08-3 is often procured by pharmaceutical companies and research institutions for exploratory studies. Its applications extend beyond medicine; for instance, it serves as a precursor for fluorescent dyes and electronic materials. The compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing logistical concerns in the supply chain.
Environmental and safety profiles of 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one are also under scrutiny, as regulatory bodies emphasize the importance of eco-friendly chemicals. While it is not classified as hazardous, proper handling protocols are recommended to minimize exposure. This aligns with the broader industry focus on sustainable chemical practices and workplace safety, topics frequently searched by professionals in the field.
In summary, 6-Bromo-2-(difluoromethyl)isoquinolin-1(2H)-one (CAS No. 864867-08-3) represents a versatile and scientifically valuable compound with wide-ranging applications. Its structural features and reactivity make it a focal point in cutting-edge research, particularly in drug development and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.
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